1-(2-chloroethyl)-1H-benzimidazole hydrochloride
Overview
Description
1-(2-Chloroethyl)-1H-benzimidazole hydrochloride, also known as CEMB, is a chemical compound used in scientific research and laboratory experiments. It is a white crystalline solid that is soluble in water and is typically sold as a powder. CEMB is a derivative of benzimidazole, a heterocyclic compound with a seven-member ring structure. It is used in a variety of applications, including as a reagent, a catalyst, and as a molecular probe. CEMB has a wide range of biological activities and is of particular interest in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
1-(2-chloroethyl)-1H-benzimidazole hydrochloride has a wide range of scientific research applications. It is used as a reagent in the synthesis of organic compounds, as a catalyst in the synthesis of pharmaceuticals, and as a molecular probe for studying enzyme activity. It has also been used in the synthesis of other benzimidazole derivatives, such as 1-(2-chloroethyl)-2H-benzimidazole hydrochloride and 1-(2-bromoethyl)-1H-benzimidazole hydrochloride. In addition, 1-(2-chloroethyl)-1H-benzimidazole hydrochloride has been used in the synthesis of other heterocyclic compounds, such as 2-chloro-1-methyl-1H-benzimidazole hydrochloride and 1-chloro-2-methyl-1H-benzimidazole hydrochloride.
Mechanism of Action
Target of Action
The primary target of 1-(2-chloroethyl)-1H-benzimidazole hydrochloride is DNA . It binds to the N7 nitrogen on the DNA base guanine . This interaction with DNA is crucial for its role as an antineoplastic agent .
Mode of Action
1-(2-chloroethyl)-1H-benzimidazole hydrochloride works by binding to DNA, crosslinking two strands and preventing cell duplication . This interaction with its targets results in the fragmentation of DNA by repair enzymes in their attempts to replace the alkylated bases .
Biochemical Pathways
The compound affects the DNA replication pathway . By binding to DNA and causing crosslinks, it prevents the normal functioning of the DNA replication process . The downstream effects include the prevention of cell duplication and the induction of cell death .
Pharmacokinetics
Similar compounds have a short biological half-life . The compound’s bioavailability would be influenced by factors such as absorption, distribution, metabolism, and excretion, which are yet to be fully studied.
Result of Action
The molecular and cellular effects of 1-(2-chloroethyl)-1H-benzimidazole hydrochloride’s action include the prevention of DNA synthesis and RNA transcription from the affected DNA . This leads to cell cycle arrest and ultimately cell death .
Advantages and Limitations for Lab Experiments
1-(2-chloroethyl)-1H-benzimidazole hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and is readily available. In addition, it is relatively stable and has a wide range of biological activities. However, 1-(2-chloroethyl)-1H-benzimidazole hydrochloride has some limitations as well. It is a highly potent compound and should be handled with care. In addition, it has a short shelf life and must be stored in a cool, dry place.
Future Directions
There are several potential future directions for research on 1-(2-chloroethyl)-1H-benzimidazole hydrochloride. These include further investigation of its biochemical and physiological effects, as well as its potential applications in the synthesis of other organic compounds. In addition, further research could be conducted on its use as a molecular probe for studying enzyme activity and its potential as a therapeutic agent. Finally, further research could be conducted on its potential as an antioxidant and its use in the treatment of various diseases, such as cancer and cardiovascular disease.
properties
IUPAC Name |
1-(2-chloroethyl)benzimidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2.ClH/c10-5-6-12-7-11-8-3-1-2-4-9(8)12;/h1-4,7H,5-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTQDQUADFDHZQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CCCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-chloroethyl)-1H-benzimidazole hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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